Cas no 2734774-66-2 (4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid)

• Product Name: 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid
• CAS No: 2734774-66-2
• MF: C₁₀H₁₁FO₃S
• MW: 230.26
• CID: 5080777
• Update Time: 2025-10-21

4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid

• Inchi： 1S/C10H11FO3S/c1-3-14-7-5-4-6(10(12)13)9(15-2)8(7)11/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： DKPMUNFVESDLKQ-UHFFFAOYSA-N
• SMILES： S(C1C(=C(OCC)C=CC=1C(=O)O)F)C

Additional information on 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid

4-Ethoxy-3-fluoro-2-(methylthio)benzoic Acid: A Comprehensive Overview

The compound 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid, identified by the CAS number 2734774-66-2, is a chemically synthesized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzoic acids, which are widely used in pharmaceuticals, agrochemicals, and other industrial applications. The structure of this compound is characterized by the presence of an ethoxy group at the 4-position, a fluoro group at the 3-position, and a methylthio group at the 2-position on the benzoic acid backbone. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid in various fields, particularly in drug discovery and development. The compound has shown promising results in preclinical trials as a potential candidate for treating certain types of cancers. Researchers have found that its methylthio group plays a critical role in enhancing the compound's bioavailability and pharmacokinetic properties, making it an attractive option for further investigation in oncology.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in agrochemicals. Studies have demonstrated that 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid exhibits strong activity against various plant pathogens, making it a potential candidate for developing new pesticides or fungicides. The ethoxy group in its structure contributes to its lipophilicity, which enhances its ability to penetrate plant tissues effectively.

The synthesis of 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid involves a multi-step process that typically includes Friedel-Crafts alkylation, sulfonation, and hydrolysis reactions. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

From a structural perspective, the compound's substituents create a balance between hydrophilicity and lipophilicity, which is essential for its biological activity. The fluoro group at the 3-position enhances electronic effects, while the ethoxy group at the 4-position contributes to steric effects. These properties make the compound highly versatile and adaptable to different chemical environments.

Moreover, computational studies have provided deeper insights into the molecular interactions of 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid. Quantum mechanical calculations have revealed that the methylthio group significantly influences the compound's electronic distribution, which is critical for its binding affinity with biological targets. This understanding has paved the way for rational drug design strategies aimed at optimizing its therapeutic potential.

In terms of safety and handling, it is important to note that while 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid is not classified as a hazardous chemical under standard conditions, proper precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation in laboratory settings.

The growing interest in this compound has led to increased research activity worldwide. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its development as a potential therapeutic agent. Furthermore, ongoing studies are exploring its potential as a building block for synthesizing more complex molecules with enhanced biological activities.

In conclusion, 4-Ethoxy-3-fluoro-2-(methylthio)benzoic acid represents a promising compound with wide-ranging applications across multiple industries. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs and improving agricultural practices.